5-Bromo-2-methoxyquinoline-8-carbaldehyde

• IUPAC Name: 5-bromo-2-methoxyquinoline-8-carbaldehyde
• InChI: InChI=1S/C11H8BrNO2/c1-15-10-5-3-8-9(12)4-2-7(6-14)11(8)13-10/h2-6H,1H3
• InChI Key: IGLZFFUNRZEBSG-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=C(C=CC(=C2C=C1)Br)C=O
• Molecular Formula: C11H8BrNO2
• DSSTOX Substance ID: DTXSID60743668
• Molecular Weight: 266.09 g/mol
• CAS No.: 885687-82-1

Description

5-Bromo-2-methoxyquinoline-8-carbaldehyde (5-Br-2-MQC) is an organic compound belonging to the quinoline family of heterocyclic compounds. It is a colorless solid that is used in a variety of scientific research applications, including as a reagent in organic synthesis and as a fluorescent dye in biological imaging. 5-Br-2-MQC is also known as 5-bromo-2-methoxy-8-quinoline-carbaldehyde, 5-Bromo-2-methoxyquinoline-8-aldehyde, and this compound.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Improvement : The compound 5-bromo-2-methylamino-8-methoxyquinazoline, closely related to 5-Bromo-2-methoxyquinoline-8-carbaldehyde, has been improved in synthesis via the telescoping process, enhancing its yield and purity, crucial for medicinal research (Nishimura & Saitoh, 2016).

• Chemistry of Analogous Compounds : Research on analogs like 2-chloroquinoline-3-carbaldehyde highlights the synthesis of quinoline ring systems and their biological evaluations, which can be analogous to the chemical applications of this compound (Hamama et al., 2018).

• Spectroscopic Characterization : A study focusing on the spectroscopic characterization of quinolinecarbaldehydes, which includes compounds similar to this compound, provides insights into their electrochemical properties (Wantulok et al., 2020).

• Regioselective Bromination : Research on regioselective bromination methods to synthesize brominated methoxyquinolines, including this compound, demonstrates the versatility of this compound in chemical syntheses (Çakmak & Ökten, 2017).

Biochemical Applications

• Chemosensors for Metal Ions : A study on 5-Chloro-8-methoxyquinoline, a compound structurally similar to this compound, explores its application as a chemosensor for metal ions like Cd^2+, indicating potential for similar uses (Prodi et al., 2001).

• Antimicrobial Evaluation : Research involving fused pyran derivatives bearing a 2-morpholinoquinoline nucleus, related to this compound, shows potential antimicrobial applications, indicating the broader utility of such compounds in biomedical research (Makawana et al., 2011).

• Biological Applications of Novel Compounds : The synthesis of novel compounds containing lawsone, using halo-reagents, where this compound could serve as a precursor, highlights its role in producing compounds with antioxidant and antitumor activities (Hassanien et al., 2022).

Safety and Hazards

The compound has been classified with the signal word ‘Warning’ under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The hazard statement is H302, which means it is harmful if swallowed. Precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).